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Compound of Interest

Compound Name: Ethotoin-d5

Cat. No.: B12390130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of Ethotoin-d5, a deuterated analog of the anticonvulsant drug Ethotoin. The

inclusion of deuterium in place of hydrogen can significantly influence a molecule's metabolic

fate, making such isotopologues valuable tools in pharmacokinetic and metabolism studies.

This document summarizes key quantitative data, outlines general experimental protocols for

characterization, and presents a logical workflow for its synthesis and analysis.

Core Physicochemical Data
The following table summarizes the available physicochemical properties for Ethotoin-d5 and

its non-deuterated counterpart, Ethotoin. It is important to note that while some data is specific

to the deuterated form, other parameters are derived from the well-characterized parent

compound and are expected to be very similar.
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Property Value (Ethotoin-d5) Value (Ethotoin) Data Source

Molecular Formula C₁₁H₇D₅N₂O₂ C₁₁H₁₂N₂O₂ [1][2][3]

Molecular Weight 209.26 g/mol 204.23 g/mol [1][2]

CAS Number 2714409-09-1 86-35-1

Physical Description ---
Solid, stout prisms

from water

Melting Point --- 94 °C

Solubility ---

Sparingly soluble in

cold water, more

soluble in hot water.

Freely soluble in

alcohol, ether,

benzene, and dilute

aqueous solutions of

alkali hydroxides.

LogP --- 1.05

Stability ---

Darkens on exposure

to light or extreme

heat.

Experimental Protocols
While specific experimental protocols for the determination of all physicochemical properties of

Ethotoin-d5 are not readily available in the public domain, standard analytical methodologies

are employed for the characterization of isotopically labeled compounds. These generally

include a combination of spectroscopic and chromatographic techniques to confirm identity,

purity, and other physical characteristics.

General Synthesis and Characterization Workflow
The synthesis of deuterated compounds like Ethotoin-d5 typically involves the use of a

deuterated starting material in a synthetic route analogous to that of the parent compound. The
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following diagram illustrates a generalized workflow for the synthesis and characterization of

such a compound.
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A generalized workflow for the synthesis and characterization of Ethotoin-d5.

Key Characterization Techniques:
Mass Spectrometry (MS): This is a critical technique to confirm the molecular weight of

Ethotoin-d5 and verify the incorporation of the five deuterium atoms. High-resolution mass

spectrometry (HRMS) can provide the exact mass, further confirming the elemental

composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

elucidate the molecular structure. In the case of Ethotoin-d5, the absence of signals in the

¹H NMR spectrum at positions where deuterium has been incorporated, compared to the

spectrum of unlabeled Ethotoin, provides definitive proof of deuteration.

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for

assessing the purity of the synthesized compound. A validated HPLC method can separate

Ethotoin-d5 from any starting materials, byproducts, or other impurities. The retention time

of the major peak in the chromatogram, when compared to a reference standard, can also

be used for identification.

Ultraviolet-Visible (UV-Vis) Spectrophotometry: This technique can be used for chemical

identification by comparing the UV absorption spectrum of the sample to that of a standard. It

can also be employed for quantitative analysis.

Mechanism of Action Context
Ethotoin, the parent compound of Ethotoin-d5, is an anticonvulsant hydantoin derivative. Its

mechanism of action is believed to be similar to that of phenytoin. It is thought to stabilize

neuronal membranes and prevent the propagation of seizure activity, rather than elevating the

seizure threshold itself. The primary physiological effect is a decrease in disorganized electrical

activity in the central nervous system. The deuteration in Ethotoin-d5 is primarily intended to

alter its pharmacokinetic profile by affecting its metabolism, which can be a valuable attribute in

research and drug development.

The following diagram illustrates the logical relationship in the therapeutic action of Ethotoin.
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The proposed mechanism of therapeutic action for Ethotoin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12390130#what-are-the-physicochemical-properties-
of-ethotoin-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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